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Compound of Interest

Compound Name: Amsonic acid

Cat. No.: B7796678

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Amsonic acid, with a primary
focus on its molar extinction coefficient. While a specific, experimentally determined molar
extinction coefficient for Amsonic acid is not readily available in the surveyed scientific
literature, this document details the standardized methodology for its determination. This guide
also includes a summary of the physicochemical properties of Amsonic acid and a workflow
for the experimental determination of its molar extinction coefficient.

Physicochemical Properties of Amsonic Acid

Amsonic acid, also known as 4,4'-diaminostilbene-2,2'-disulfonic acid, is a key intermediate in
the synthesis of dyes and fluorescent whitening agents.[1][2][3] Its chemical and physical
properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b7796678?utm_src=pdf-interest
https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://sciforum.net/manuscripts/209/slides.pdf
https://www.fishersci.com/shop/products/4-4-diaminostilbene-2-2-disulfonic-acid-95-thermo-scientific/AC406411000
https://www.scbt.com/p/4-4prime-diaminostilbene-2-2prime-disulfonic-acid-81-11-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

. 4.4'-Diaminostilbene-2,2'-
Chemical Name _ o [2][3]
disulfonic acid

Synonyms Amsonic acid, Flavonic acid [2][3]
CAS Number 81-11-8 [2][3]
Molecular Formula C14H14N206S:2 [2][3]
Molecular Weight 370.4 g/mol [2]

Light yellow to brown
Appearance _ [2]
crystalline powder

Very slightly soluble in water;

Solubility soluble in ethanol and diethyl [2]
ether.
Melting Point >300°C [2]

Molar Extinction Coefficient of Amsonic Acid

The molar extinction coefficient (€), also known as molar absorptivity, is a measure of how
strongly a chemical species absorbs light at a specific wavelength. It is an intrinsic property of a
substance and is a crucial parameter for quantitative analysis using UV-Vis spectroscopy, as
defined by the Beer-Lambert law.

As of the latest literature review, a specific value for the molar extinction coefficient of Amsonic
acid in a defined solvent and at a particular wavelength (Amax) has not been published. The
determination of this value requires experimental measurement.

Molar Extinction

Solvent Amax (nm) .
Coefficient (€) (M~*cm™?)

Data Not Available Data Not Available Data Not Available
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Experimental Protocol for Determination of Molar
Extinction Coefficient

The following is a detailed, generalized protocol for the experimental determination of the molar
extinction coefficient of a compound like Amsonic acid using UV-Vis spectrophotometry.

Objective: To determine the molar extinction coefficient of Amsonic acid in a suitable solvent
at its wavelength of maximum absorbance (Amax).

Materials:
e Amsonic acid (high purity)

e Spectrophotometric grade solvent (e.g., deionized water, ethanol, or methanol, depending on
solubility)

o Calibrated UV-Vis spectrophotometer
e Quartz cuvettes (1 cm path length)
o Calibrated analytical balance
e Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)
» Micropipettes
Methodology:
o Preparation of a Stock Solution:
o Accurately weigh a precise amount of dry Amsonic acid using an analytical balance.

o Quantitatively transfer the weighed Amsonic acid into a volumetric flask of a known
volume.

o Dissolve the Amsonic acid in the chosen solvent and fill the flask to the calibration mark.
Ensure complete dissolution.
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o Calculate the precise molar concentration of this stock solution.

o Preparation of a Dilution Series:

o Prepare a series of at least five standard solutions of Amsonic acid by accurately diluting
the stock solution with the same solvent.

o The concentrations should be chosen to yield absorbance values within the linear range of
the spectrophotometer, typically between 0.1 and 1.0.

o Determination of Wavelength of Maximum Absorbance (Amax):

o

Use one of the prepared standard solutions of intermediate concentration.
o Fill a quartz cuvette with the chosen solvent to be used as a blank.

o Place the blank cuvette in the spectrophotometer and perform a baseline correction over
the desired wavelength range (e.g., 200-500 nm).

o Replace the blank cuvette with the cuvette containing the Amsonic acid solution.

o Scan the absorbance of the solution across the wavelength range to obtain the absorption
spectrum.

o The wavelength at which the highest absorbance is recorded is the Amax.
» Measurement of Absorbance for the Dilution Series:

o Set the spectrophotometer to the determined Amax.

o Zero the spectrophotometer using the blank cuvette.

o Measure the absorbance of each of the prepared standard solutions at Amax, starting from
the most dilute and proceeding to the most concentrated.

o Rinse the cuvette with the next solution to be measured before filling it.

o Data Analysis and Calculation of Molar Extinction Coefficient:
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o Plot a graph of absorbance (on the y-axis) versus the molar concentration of the Amsonic
acid standards (on the x-axis).

o Perform a linear regression analysis on the data points. The resulting plot should be a
straight line passing through the origin, in accordance with the Beer-Lambert law (A = €bc,
where A is absorbance, € is the molar extinction coefficient, b is the path length in cm, and
c is the concentration in mol/L).

o The slope of the linear regression line is equal to the molar extinction coefficient (€), as the
path length (b) is 1 cm.

Visualizations
Experimental Workflow for Molar Extinction Coefficient
Determination

The following diagram illustrates the workflow for the experimental determination of the molar
extinction coefficient of Amsonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sciforum.net [sciforum.net]

e 2. 4,4-Diaminostilbene-2,2'-disulfonic acid, 95% 100 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

e 3. scbt.com [scbt.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Molar Extinction
Coefficient of Amsonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796678#molar-extinction-coefficient-of-amsonic-
acid]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://www.benchchem.com/product/b7796678?utm_src=pdf-body
https://www.benchchem.com/product/b7796678?utm_src=pdf-custom-synthesis
https://sciforum.net/manuscripts/209/slides.pdf
https://www.fishersci.com/shop/products/4-4-diaminostilbene-2-2-disulfonic-acid-95-thermo-scientific/AC406411000
https://www.fishersci.com/shop/products/4-4-diaminostilbene-2-2-disulfonic-acid-95-thermo-scientific/AC406411000
https://www.scbt.com/p/4-4prime-diaminostilbene-2-2prime-disulfonic-acid-81-11-8
https://www.benchchem.com/product/b7796678#molar-extinction-coefficient-of-amsonic-acid
https://www.benchchem.com/product/b7796678#molar-extinction-coefficient-of-amsonic-acid
https://www.benchchem.com/product/b7796678#molar-extinction-coefficient-of-amsonic-acid
https://www.benchchem.com/product/b7796678#molar-extinction-coefficient-of-amsonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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